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Compound of Interest

Compound Name: 4-Bromo-2-methylfuran

Cat. No.: B8790029 Get Quote

Executive Summary: Immediate Action Required
4-Bromo-2-methylfuran (CAS: 194817-61-1 / Isomer dependent) is a halogenated, flammable

organofuran. Unlike standard organic solvents, its disposal is complicated by two critical

chemical properties:[1][2]

Peroxide Formation: The furan ring is susceptible to autoxidation, forming explosive

peroxides upon prolonged storage.

Halogen Content: The bromine atom mandates segregation from non-halogenated waste

streams to prevent costly contamination of fuel-blending disposal routes.

Do not pour down the drain. This compound is a marine pollutant and regulated hazardous

waste.

Part 1: Chemical Characterization & Hazard Analysis
Why we handle it this way

To ensure safety, we must understand the specific hazards driving our disposal protocol.
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Property Value/Description Operational Implication

Structure Brominated Furan Ring
High susceptibility to peroxide

formation.

Flash Point < 60°C (Estimated)*

Class 3 Flammable Liquid.

Must be stored in flammables

cabinet.

Density > 1.0 g/mL
Sinks in water. distinct from

non-halogenated solvents.[2]

Reactivity Light & Air Sensitive

Store under inert gas

(Argon/Nitrogen) until disposal.

[3]

RCRA Status Characteristic Waste

D001 (Ignitable). Potential

D003 (Reactive) if peroxides

are high.

*Note: While specific flash points vary by isomer, alkyl furans are universally treated as

flammable liquids in waste management.

Part 2: Pre-Disposal Stabilization (Critical Step)
STOP: Before moving the container to waste storage, you must validate stability.

The Peroxide Protocol
Furans form peroxides that can detonate upon shock or friction (e.g., unscrewing a cap).

Scenario A: Bottle is < 6 months old. Proceed to Part 3.

Scenario B: Bottle is > 6 months old or shows crystal formation. Do NOT open. Contact EHS

immediately for remote opening/stabilization.

Scenario C: Unknown age/Open container. Perform a peroxide test.

Peroxide Test Methodology
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Dip Strip: Use a commercially available peroxide test strip (e.g., Quantofix).

Result < 20 ppm: Safe for standard disposal.

Result > 20 ppm: Must be stabilized. Add Butylated Hydroxytoluene (BHT) or a ferrous

sulfate solution to reduce peroxides before bulking into waste drums.

Part 3: Step-by-Step Disposal Workflow
Segregation
Never mix 4-Bromo-2-methylfuran with:

Oxidizers: (Nitric acid, Peroxides) -> Fire/Explosion risk.

Non-Halogenated Solvents: (Acetone, Ethanol) -> Mixing brominated compounds into non-

halogenated waste increases disposal costs by ~500% as the mixture can no longer be used

for standard fuel blending.

Packaging
Container: High-density polyethylene (HDPE) or glass. Avoid metal if the compound has

degraded to release HBr.

Headspace: Leave 10% headspace to allow for vapor expansion.

Labeling
The waste tag must explicitly state:

Chemical Name: 4-Bromo-2-methylfuran[4][5]

Constituents: Bromine (Halogenated)[6]

Hazards: Flammable, Irritant.[3]

Disposal Decision Tree
The following diagram outlines the logical flow for safely discarding this compound.
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Waste Generation:
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(Explosion Risk)

Crystals Visible
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STABILIZE:
Add Ferrous Sulfate

or BHT

> 20 ppm
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Packaging:
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Labeling:
'Flammable' + 'Halogenated'

EHS/Contractor Pickup

Click to download full resolution via product page

Figure 1: Operational decision tree for the disposal of potentially unstable furan compounds.
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Part 4: Regulatory Classification (RCRA)
For US-based laboratories, proper coding is essential for compliance with the Resource

Conservation and Recovery Act (RCRA).

Parameter Code Justification

Ignitability D001
Flash point is likely < 60°C

(140°F).

Toxicity D000 (Not Listed)

Not specifically P or U listed,

but exhibits toxicity

characteristic.

Reactivity D003

Only applies if peroxides have

formed to the point of

instability.

Waste Stream Halogenated

Contains Bromine.[6][7] Must

be incinerated at high temp

(>1100°C) to prevent

dioxin/furan formation.[6][8]

Part 5: Emergency Procedures (Spill Response)
In the event of a spill during transfer:

Evacuate: Remove ignition sources immediately.

PPE: Wear nitrile gloves, lab coat, and safety goggles. Use a respirator if ventilation is poor.

[9]

Contain: Use a non-combustible absorbent (Vermiculite or Sand). Do not use paper towels

(fire risk).

Clean: Collect absorbent into a sealed bag and label as "Hazardous Waste - Debris

(Flammable/Toxic)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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